Cas no 1805372-21-7 (Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1805372-21-7
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4800905
• Update Time: 2025-11-01

Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C8H6BrF2NO3/c1-15-8(14)4-3(9)2-12-5(6(4)13)7(10)11/h2,7,13H,1H3
• InChI Key： OOOITTDEICCEPQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Comprehensive Overview of Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805372-21-7)

The compound Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805372-21-7) is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. With its unique molecular structure featuring a difluoromethyl group and a bromo substituent, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate is its role in the development of small-molecule inhibitors. Fluorinated compounds, such as this one, are known for their ability to enhance metabolic stability and bioavailability, making them invaluable in the design of next-generation therapeutics. Recent studies have highlighted its utility in targeting enzymes involved in inflammatory pathways, a hot topic in the context of autoimmune diseases and chronic inflammation.

In addition to its pharmaceutical applications, CAS No. 1805372-21-7 is also explored in agrochemical research. The presence of the difluoromethyl group is particularly noteworthy, as it can improve the pesticidal activity of derivatives. This aligns with the current industry focus on developing eco-friendly agrochemicals with reduced environmental impact. As sustainability becomes a priority, compounds like this are being scrutinized for their potential to replace traditional, less efficient chemicals.

The synthesis and characterization of Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for ensuring the purity and consistency of the compound, which is essential for reproducible research outcomes. The compound’s carboxylate moiety further enhances its reactivity, enabling its use in diverse chemical transformations, including cross-coupling reactions popular in medicinal chemistry.

From a commercial perspective, the demand for CAS No. 1805372-21-7 is driven by its niche applications in high-value industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs to cater to the needs of academic and industrial researchers. Its inclusion in custom synthesis projects underscores its importance as a building block for complex molecules, particularly those targeting GPCRs and kinases, which are focal points in drug development.

Looking ahead, the compound’s potential in precision medicine and targeted therapy is a promising avenue for exploration. With the rise of personalized healthcare, there is a surge in searches for fluorinated pyridines and their derivatives, reflecting the scientific community’s interest in innovative chemical entities. Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate is poised to play a pivotal role in these advancements, given its structural features and reactivity profile.

In summary, Methyl 5-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805372-21-7) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and beyond, making it a subject of ongoing research and development. As the demand for specialty chemicals grows, this compound is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in modern science.